2,2,2-trifluoro-N-(morpholin-2-ylmethyl)acetamide

• Molecular Formula: C7H11F3N2O2
• Molecular Weight: 212.17 g/mol
• IUPAC Name: 2,2,2-trifluoro-N-(morpholin-2-ylmethyl)acetamide
• InChI: InChI=1S/C7H11F3N2O2/c8-7(9,10)6(13)12-4-5-3-11-1-2-14-5/h5,11H,1-4H2,(H,12,13)
• InChI Key: WFYCETWFALRRPO-UHFFFAOYSA-N
• Canonical SMILES: C1COC(CN1)CNC(=O)C(F)(F)F

Description

2,2,2-trifluoro-N-(morpholin-2-ylmethyl)acetamide is a useful research compound. Its molecular formula is C7H11F3N2O2 and its molecular weight is 212.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of morpholin-2-ylmethylamine (3.1 g) in methanol (70 ml) under nitrogen was added an ethereal solution of ethyl-α,α,α-trifluoroacetate (5 ml in 20 ml ether) which had been washed with saturated aqueous sodium bicarbonate, water and brine, and dried. The mixture was stirred for 30 min at 22° C. before removal of all volatiles in vacuo. The residue was dissolved in methanol (10 ml) and the volatiles again removed in vacuo to give the title compound as a white crunchy foam (4.9 g).